Cas no 917837-12-8 (Thiomorpholine, 3-heptadecyl-4-(phenylmethyl)-, 1,1-dioxide)

• Product Name: Thiomorpholine, 3-heptadecyl-4-(phenylmethyl)-, 1,1-dioxide
• CAS No: 917837-12-8
• MF: C₂₈H₄₉NO₂S
• MW: 463.759167432785
• CID: 783837
• PubChem ID: 71428303
• Update Time: 2025-04-19

Thiomorpholine, 3-heptadecyl-4-(phenylmethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 3-heptadecyl-4-(phenylmethyl)-, 1,1-dioxide
• 4-benzyl-3-heptadecyl-1,4-thiazinane 1,1-dioxide
• DTXSID20847030
• 4-Benzyl-3-heptadecyl-1lambda~6~,4-thiazinane-1,1-dione
• 917837-12-8

• Inchi： 1S/C28H49NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-28-26-32(30,31)24-23-29(28)25-27-20-17-16-18-21-27/h16-18,20-21,28H,2-15,19,22-26H2,1H3
• InChI Key： BSVRKMDDSJWDIG-UHFFFAOYSA-N
• SMILES： S1(CCN(CC2C=CC=CC=2)C(CCCCCCCCCCCCCCCCC)C1)(=O)=O

Computed Properties

• Exact Mass: 463.34840098g/mol
• Monoisotopic Mass: 463.34840098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 45.8Ų